Tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H17ClN2O4S/c1-10(2,3)18-9(15)14-5-4-11(6-13,7-14)8-19(12,16)17/h4-5,7-8H2,1-3H3
• InChI Key: YZGWDZTZHHXHIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(CS(=O)(=O)Cl)C#N
• Molecular Formula: C11H17ClN2O4S
• Molecular Weight: 308.78 g/mol
• CAS RN: 2361645-23-8

Description

Tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopyrrolidine-1-carboxylate is a chemical compound with the CAS Number: 1936031-97-8. It has a molecular weight of 283.78.

Physical And Chemical Properties Analysis

Tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopyrrolidine-1-carboxylate has a density of 1.3±0.1 g/cm3, a boiling point of 373.7±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C. It also has an enthalpy of vaporization of 62.1±3.0 kJ/mol, a flash point of 179.8±20.4 °C, and an index of refraction of 1.508.

Scientific Research Applications

Chiral Auxiliary and Dipeptide Synthesis

One significant application involves the use of chiral auxiliaries for enantioselective synthesis. For instance, tert-butyl derivatives have been utilized as chiral auxiliaries and building blocks in dipeptide synthesis. These compounds have shown efficacy in preparing enantiomerically pure substances, highlighting their importance in producing compounds with high stereoselectivity. The versatility of these auxiliaries in chemical synthesis underscores their value in constructing complex molecular architectures with precise control over stereochemistry (Studer, Hintermann, & Seebach, 1995).

Multicomponent Reactions and Synthesis of Aminopyrroles

Tert-butylamine plays a pivotal role in palladium-catalyzed three-component reactions involving propargyl carbonates and isocyanides, leading to the synthesis of polysubstituted aminopyrroles. This reaction showcases the utility of tert-butyl derivatives in facilitating complex transformations, contributing to the synthesis of heterocyclic compounds which are valuable in medicinal chemistry and drug discovery (Qiu, Wang, & Zhu, 2017).

Asymmetric Synthesis of Amines

N-tert-Butanesulfinyl imines serve as versatile intermediates in the asymmetric synthesis of amines, demonstrating the critical role of tert-butyl derivatives in facilitating enantioselective transformations. This methodology enables the efficient synthesis of a wide range of highly enantioenriched amines, showcasing the utility of tert-butyl derivatives in synthesizing biologically active compounds with defined stereochemistry (Ellman, Owens, & Tang, 2002).